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Compound of Interest

Compound Name: ADX88178
Cat. No.: B15617535
Get Quote
. J

An In-depth Technical Guide to ADX88178

This guide provides a comprehensive overview of the chemical structure, properties, and
pharmacological profile of ADX88178, a positive allosteric modulator of the metabotropic
glutamate receptor 4 (mGIuR4). The information is intended for researchers, scientists, and
professionals involved in drug development.

Chemical Structure and Properties

ADX88178, with the IUPAC name 5-methyl-N-(4-methylpyrimidin-2-yl)-4-(1H-pyrazol-4-yl)-1,3-
thiazol-2-amine, is a small molecule drug.[1][2] Its chemical and physical properties are
summarized in the table below.
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Property Value Reference
5-methyl-N-(4-methylpyrimidin-
IUPAC Name 2-yI)-4-(1H-pyrazol-4-yl)-1,3- [1]

thiazol-2-amine

Molecular Formula C12H12NeS [1][2]

Molar Mass 272.33 g-mol—1 [1]

CAS Number 1235318-89-4 [1][2]
CC1=NC(=NC=C1)NC2=NC(=

SMILES [1]
C(S2)C)C3=CNN=C3
InChl=1S/C12H12N6S/c1-7-3-
4-13-11(16-7)18-12-17-

InChl 10(8(2)19-12)9-5-14-15-6- [1]
9/h3-6H,1-2H3,(H,14,15)
(H,13,16,17,18)

. In DMSO: = 50 mg/mL (183.60

Solubility [2]
mM)

Purity >98% (HPLC) [2]

Pharmacological Properties

ADX88178 is a potent and selective positive allosteric modulator (PAM) for the metabotropic

glutamate receptor 4 (mGIluR4).[3][4] It enhances the receptor's response to the endogenous

ligand, glutamate.[4][5]

Parameter Species Value Reference
ECso Human 4 nM [2][3]
ECso Rat 9nM [5]
No significant effects
Selectivity on other mGIluRs [2][3]
(ECs0 > 30 uM)
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Mechanism of Action and Signaling Pathways

ADX88178 acts as a PAM at the mGIuR4, an inhibitory G-protein coupled receptor.[5] In the
central nervous system, mGIuR4 is often located on presynaptic terminals, where its activation
reduces the release of neurotransmitters.[6] The primary signaling pathway involves the
inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine
monophosphate (CAMP). In microglia, ADX88178 has been shown to exert anti-inflammatory
effects by inhibiting the production of pro-inflammatory mediators.[6][7]
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Caption: Simplified signaling pathway of ADX88178 at the mGIluR4 receptor.

Preclinical Efficacy

ADX88178 has demonstrated efficacy in various preclinical models of neurological and
psychiatric disorders.

In Vivo Efficacy in Rodent Models
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Model Species Doses (p.o.) Effect Reference
Dose-dependent
increase in open-

Elevated Plus arm entries and

Mouse 3, 10, 30 mg/kg ] ) [2][31[5]

Maze time spent in
open arms
(anxiolytic-like)
Dose-dependent

_ reduction in the

Marble Burying 3, 10, 30, 100 )

Mouse number of buried  [5]

Test mg/kg
marbles
(anxiolytic-like)
Dose-dependent
reduction in

Forced Swim 3, 10, 30, 100 ) o

Mouse immobility time [5]

Test mg/kg ]

(antidepressant-
like)
Reduction in

] locomotor

MK-801-induced . -

o Mouse Not specified hyperactivity [51[8]

Hyperactivity ) )
(antipsychotic-
like)

Reduction in

DOIl-mediated N head twitches

) Mouse Not specified ] ) [51[8]

Head Twitches (antipsychotic-
like)
Reversal of
cataleps

Haloperidol- p. Y

) (potential for

induced Rat 3, 10 mg/kg ] [4]
Parkinson's

Catalepsy ]
disease
treatment)
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: L In i

Cell Type Treatment Effect Reference
1, 10, 100 nM Attenuation of LPS-

Primary Microglia ADX88178 + LPS induced TNFa, MHCII,  [6][7]
stimulation and iINOS expression

Experimental Protocols

Detailed methodologies for key experiments are crucial for the replication and extension of
findings.

Elevated Plus Maze (EPM) Test in Mice

This test is used to assess anxiety-like behavior.

Animals: Male mice (n=8-10 per group) are used.[3]

e Drug Administration: ADX88178 (1, 3, 10, and 30 mg/kg) or vehicle (1% carboxymethyl
cellulose) is administered orally (p.o.) via gavage.[3] A positive control, such as Diazepam
(1.5 mg/kg), is also used.[3]

o Acclimatization: After 60 minutes, animals are individually placed in the center of the maze,
facing one of the closed arms.[3]

o Test Duration: The animals are allowed to explore the maze for 5 minutes.[3]

o Data Collection: The number of entries into and the time spent in the open and closed arms
are recorded.

e Pharmacokinetic Analysis: At the end of the experiment, a terminal blood sample is collected
from all ADX88178-treated animals for plasma analysis.[3]
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Caption: Experimental workflow for the Elevated Plus Maze test.

Anti-Inflammatory Assay in Primary Microglia

This assay assesses the anti-inflammatory properties of ADX88178.

e Cell Culture: Primary microglia are cultured from wild-type and mGIluR4 knockout mice.[7]
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e Pre-treatment: Microglia are pre-treated with ADX88178 (1, 10, or 100 nM) for 30 minutes.[2]
[3]

 Inflammatory Challenge: Lipopolysaccharide (LPS) at 100 ng/mL is added to the cultures to
induce an inflammatory response.[3]

e Incubation: The cells are incubated at 37°C for 24 hours.[3]

o Sample Collection: After incubation, the culture media is collected for analysis of secreted
factors (e.g., TNFa), and the cells are processed for immunocytochemistry to detect
inflammatory markers (e.g., INOS, MHC II).[3][7]

e Analysis: TNFa levels are measured by ELISA, and cellular markers are quantified by
immunocytochemistry.[3][7]

Conclusion

ADX88178 is a potent, selective, and orally bioavailable mGluR4 positive allosteric modulator.
It has demonstrated significant therapeutic potential in preclinical models of various central
nervous system disorders, including anxiety, depression, psychosis, and Parkinson's disease.
[1][5] Its mechanism of action, involving the modulation of glutamate signaling and anti-
inflammatory effects, makes it a valuable tool for research and a promising candidate for further
drug development.[6][7] The detailed experimental protocols and established efficacy data
provide a solid foundation for future investigations into its therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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